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molecular formula C11H14N2O3 B153060 tert-Butyl (6-formylpyridin-2-yl)carbamate CAS No. 956523-98-1

tert-Butyl (6-formylpyridin-2-yl)carbamate

Cat. No. B153060
CAS RN: 956523-98-1
M. Wt: 222.24 g/mol
InChI Key: BNLOFXUVYJUBJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08466176B2

Procedure details

To a solution of tert-butyl (6-formylpyridin-2-yl)carbamate (13.46 g, 60.57 mmol, 1 eq.) in 200 ml of THF cooled dot 0° C. was added NaBH4 (2.29 g, 60.57 mmol, 1 eq.) portion wise. The reaction was stirred at 0° C. for 1 h and quenched with sat. aqueous NH4Cl. The aqueous layer was extracted with DCM and the organics were combined, dried over MgSO4 and concentrated. The crude residue was purified by chromatography on silica gel to give tert-butyl [6-(hydroxymethyl)pyridin-2-yl]carbamate (9.95 g, 70% yield over 2 steps) as a clear viscous oil.
Name
tert-butyl (6-formylpyridin-2-yl)carbamate
Quantity
13.46 g
Type
reactant
Reaction Step One
Name
NaBH4
Quantity
2.29 g
Type
reactant
Reaction Step One
Name
THF
Quantity
200 mL
Type
solvent
Reaction Step One
Name
tert-butyl [6-(hydroxymethyl)pyridin-2-yl]carbamate
Yield
70%

Identifiers

REACTION_CXSMILES
[CH:1]([C:3]1[N:8]=[C:7]([NH:9][C:10](=[O:16])[O:11][C:12]([CH3:15])([CH3:14])[CH3:13])[CH:6]=[CH:5][CH:4]=1)=[O:2].[BH4-].[Na+]>C1COCC1>[OH:2][CH2:1][C:3]1[N:8]=[C:7]([NH:9][C:10](=[O:16])[O:11][C:12]([CH3:14])([CH3:13])[CH3:15])[CH:6]=[CH:5][CH:4]=1 |f:1.2|

Inputs

Step One
Name
tert-butyl (6-formylpyridin-2-yl)carbamate
Quantity
13.46 g
Type
reactant
Smiles
C(=O)C1=CC=CC(=N1)NC(OC(C)(C)C)=O
Name
NaBH4
Quantity
2.29 g
Type
reactant
Smiles
[BH4-].[Na+]
Name
THF
Quantity
200 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The reaction was stirred at 0° C. for 1 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
quenched with sat. aqueous NH4Cl
EXTRACTION
Type
EXTRACTION
Details
The aqueous layer was extracted with DCM
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The crude residue was purified by chromatography on silica gel

Outcomes

Product
Details
Reaction Time
 1 h
Name
tert-butyl [6-(hydroxymethyl)pyridin-2-yl]carbamate
Type
product
Smiles
OCC1=CC=CC(=N1)NC(OC(C)(C)C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 9.95 g
YIELD: PERCENTYIELD 70%
YIELD: CALCULATEDPERCENTYIELD 73.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.